Cas no 29707-10-6 (1H-Pyrazolium,5-hydroxy-1,1-dimethyl-3-phenyl-, inner salt)

• Product Name: 1H-Pyrazolium,5-hydroxy-1,1-dimethyl-3-phenyl-, inner salt
• CAS No: 29707-10-6
• MF: C₁₁H₁₃N₂O
• MW: 189.233722448349
• CID: 279988
• PubChem ID: 425874
• Update Time: 2025-04-19

1H-Pyrazolium,5-hydroxy-1,1-dimethyl-3-phenyl-, inner salt Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolium,5-hydroxy-1,1-dimethyl-3-phenyl-, inner salt
• 1,1-Dimethyl-3-phenyl-1H-1lambda(5)-pyrazol-5-ol
• 2,2-dimethyl-5-phenyl-pyrazol-2-ium-3-ol
• 29707-10-6
• DTXSID90183856
• 1,1-Dimethyl-3-phenyl-1H-1.lambda.~5~-pyrazol-5-ol
• NSC177258
• Pyrazolium, 5-hydroxy-1,1-dimethyl-3-phenyl-, hydroxide, inner salt
• NSC 177258

• Inchi： 1S/C11H12N2O/c1-13(2)11(14)8-10(12-13)9-6-4-3-5-7-9/h3-8H,1-2H3/p+1
• InChI Key： YWGZXMILMQEKTP-UHFFFAOYSA-O
• SMILES： O=C1C=C(C2C=CC=CC=2)N[N+]1(C)C

Computed Properties

• Exact Mass: 189.10289
• Monoisotopic Mass: 189.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 29.1